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Abstract: This technical guide provides an in-depth analysis of methyl 4-
(methylamino)benzoate, a key aromatic ester derivative utilized in organic synthesis and drug

development. The document details its chemical identity, including a breakdown of its IUPAC

nomenclature, and presents a comprehensive overview of its physicochemical and

spectroscopic properties. Furthermore, it outlines validated protocols for its synthesis and

purification, emphasizing the rationale behind methodological choices. The guide also explores

its applications as a versatile building block in the creation of pharmaceuticals and other

bioactive molecules, supported by authoritative references. This document is intended for

researchers, scientists, and professionals in the field of drug development seeking a thorough

understanding of this important chemical intermediate.

Nomenclature and Chemical Identity
A precise understanding of a compound's name and structure is fundamental to scientific

research. This section elucidates the formal IUPAC name of methyl 4-(methylamino)benzoate
and provides key identifiers and structural properties.
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IUPAC Name Elucidation
The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method

for naming chemical compounds. The name "methyl 4-(methylamino)benzoate" is

deconstructed as follows:

Parent Structure: The core of the molecule is a benzene ring with a carboxylic acid ester

group, which is named a "benzoate".[1][2]

Ester Group: The alkyl group attached to the oxygen of the ester is named first. In this case,

it is a "methyl" group (-CH₃).

Substituents on the Ring: The benzene ring has a substituent attached. Numbering of the

ring begins at the carbon attached to the highest priority functional group, which is the ester

group (C1).

Amino Group: At the fourth carbon (C4, or the para position), there is a secondary amine

group. This group consists of a nitrogen atom bonded to a hydrogen and a methyl group (-

NHCH₃). This substituent is named "methylamino".

Final Assembly: Combining these elements, the systematic name is methyl 4-
(methylamino)benzoate.[3]

Alternative Names and Identifiers
For database searching and material procurement, it is crucial to be aware of synonyms and

standard chemical identifiers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b8343159/docs?utm_src=pdf-body#methyl-4-methylamino-benzoate-a-comprehensive-technical-guide-for-researchers
https://kpu.pressbooks.pub/organicchemistry/chapter/2-4-naming-of-organic-compounds-with-functional-groups/
https://www.chemguide.co.uk/basicorg/conventions/names3.html
https://www.benchchem.com/product/b8343159/docs?utm_src=pdf-body#methyl-4-methylamino-benzoate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b8343159/docs?utm_src=pdf-body#methyl-4-methylamino-benzoate-a-comprehensive-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methylaminobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8343159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

CAS Number 18358-63-9 [4][5]

Molecular Formula C₉H₁₁NO₂ [4][6][7]

Molecular Weight 165.19 g/mol [3][5][6][7]

Synonyms

4-(Methylamino)benzoic Acid

Methyl Ester, Methyl p-(N-

Methylamino)benzoate, N-

Methyl-4-

methoxycarbonylaniline

[7][8]

InChIKey
LLAMGYUWYUMHCH-

UHFFFAOYSA-N
[3][4][5]

PubChem CID 140375 [3]

Molecular Structure and Properties
The molecular structure dictates the compound's physical and chemical behavior.

Caption: Chemical structure of methyl 4-(methylamino)benzoate.

Table of Physicochemical Properties:

Property Value Notes

Physical Form
White to light yellow or brown

powder/crystals
[5][8]

Melting Point 95 °C [9]

Purity Typically >95% - 98% [5][8]

Solubility

Soluble in common organic

solvents like methanol,

ethanol, and dichloromethane.

Inferred from synthesis

protocols.
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Spectroscopic and Analytical Characterization
Validation of the chemical identity and purity of synthesized or purchased methyl 4-
(methylamino)benzoate is critical. The following spectroscopic data are characteristic of the

compound.

Technique Characteristic Features

¹H NMR

- Aromatic protons (AA'BB' system): Two

doublets, one for H-2/H-6 (ortho to ester) and

one for H-3/H-5 (ortho to amine).- N-H proton: A

broad singlet, chemical shift is solvent-

dependent.- O-CH₃ (ester) protons: A sharp

singlet at ~3.8 ppm.- N-CH₃ (amine) protons: A

singlet at ~2.8 ppm.

¹³C NMR

- Carbonyl carbon (C=O) of the ester at ~167

ppm.- Aromatic carbons: Four distinct signals,

with C4 (attached to N) being the most upfield

and C1 (attached to C=O) being downfield.- O-

CH₃ carbon at ~51 ppm.- N-CH₃ carbon at ~30

ppm.[3][10]

IR Spectroscopy

- N-H stretch: A sharp peak around 3400 cm⁻¹.-

C=O stretch (ester): A strong, sharp peak

around 1700-1720 cm⁻¹.- C-N stretch: Around

1300-1350 cm⁻¹.- Aromatic C=C stretches:

Peaks in the 1600-1450 cm⁻¹ region.[4]

Mass Spectrometry
- Molecular Ion (M⁺): A peak at m/z = 165,

corresponding to the molecular weight.[3][4]

Synthesis and Purification
Methyl 4-(methylamino)benzoate can be synthesized through several reliable routes. The

choice of method often depends on the availability of starting materials and desired scale. Two

common approaches are the Fischer esterification of the corresponding carboxylic acid and the

N-methylation of the primary amine precursor.
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Synthetic Route A: Fischer Esterification
This is a direct and classical approach involving the acid-catalyzed reaction of 4-

(methylamino)benzoic acid with methanol.[11][12][13]

Rationale: The Fischer esterification is a robust and well-understood reaction. Using a strong

acid like sulfuric acid (H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid, rendering

the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.[12]

Since the starting material contains a basic amino group, a stoichiometric amount of acid is

often required to both catalyze the reaction and protonate the amine.[12]

Caption: Workflow for the synthesis via Fischer Esterification.

Detailed Experimental Protocol:

Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-

(methylamino)benzoic acid (5.0 g, 33.1 mmol).

Reagent Addition: Add methanol (50 mL). Stir the suspension. In a fume hood, carefully and

slowly add concentrated sulfuric acid (3.0 mL, ~56 mmol). A precipitate may form as the

amine salt.

Reaction: Attach a reflux condenser and heat the mixture to a gentle reflux (~65 °C) using a

heating mantle. Continue heating for 1-2 hours. The solid should dissolve as the reaction

proceeds.

Workup: Allow the reaction mixture to cool to room temperature. Pour the cooled solution into

a beaker containing 100 mL of ice water.

Neutralization: While stirring, slowly add a 10% aqueous solution of sodium carbonate

(Na₂CO₃) until gas evolution ceases and the pH of the solution is approximately 8. A white or

off-white precipitate will form.[13]

Isolation: Collect the solid precipitate by vacuum filtration using a Büchner funnel. Wash the

filter cake with two portions of cold water (2x20 mL).
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Purification: The crude product can be purified by recrystallization from a methanol/water

mixture to yield the final product as a crystalline solid.

Drying & Characterization: Dry the purified product under vacuum. Determine the yield and

confirm its identity and purity using melting point analysis, NMR, and/or IR spectroscopy.

Synthetic Route B: N-Methylation of Methyl 4-
Aminobenzoate
An alternative strategy involves the selective mono-N-methylation of the more readily available

methyl 4-aminobenzoate.

Rationale: Selective mono-methylation of primary anilines can be challenging due to

overmethylation, which forms the tertiary amine, as the secondary amine product is often more

nucleophilic than the starting primary amine.[14] However, modern methods using specific

methylating agents and controlled conditions can achieve high selectivity. Reagents like

dimethyl sulfate or methyl iodide in the presence of a mild base, or greener alternatives like

formic acid or methanol with a catalyst, can be employed.[15][16][17] This route is

advantageous if the starting material, 4-(methylamino)benzoic acid, is not readily available.

Applications in Research and Drug Development
Methyl 4-(methylamino)benzoate is not typically an active pharmaceutical ingredient (API)

itself but serves as a crucial building block and intermediate in the synthesis of more complex

molecules.[18]

Pharmaceutical Scaffolding: The molecule possesses two key functional groups amenable to

further modification: the secondary amine and the methyl ester.

The amine can undergo acylation, alkylation, or be used in coupling reactions (e.g.,

Buchwald-Hartwig amination) to build more complex structures.

The ester can be hydrolyzed back to the carboxylic acid for amide bond formation or

reduced to a primary alcohol.

Bioactive Molecule Synthesis: Derivatives of aminobenzoates are found in a wide range of

therapeutic agents, including local anesthetics and anti-inflammatory drugs.[13] This specific
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scaffold is explored in the development of novel compounds for various therapeutic targets.

For instance, it has been investigated as a component in molecules that inhibit the enzyme

DPP-4, which is relevant to blood glucose regulation.[6]

Material Science: Aromatic esters and amines are precursors for polymers and

photopolymerization initiators.[11]

Safety and Handling
As with any laboratory chemical, proper safety precautions must be observed.

Hazard Classification: Methyl 4-(methylamino)benzoate is classified as an irritant. It is

known to cause skin irritation (H315) and serious eye irritation (H319).[3][9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[19][20]

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.[19] Avoid contact with skin and eyes.[8][19]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials.[5][19] The compound may be air-sensitive, and storage under

an inert atmosphere is recommended for long-term stability.[9]

Conclusion
Methyl 4-(methylamino)benzoate is a valuable and versatile chemical intermediate with a

well-defined structure and predictable reactivity. A thorough understanding of its nomenclature,

properties, and synthetic methodologies, as detailed in this guide, is essential for its effective

use in research and development. Its bifunctional nature allows for its incorporation into a wide

array of complex molecular architectures, securing its role as a key building block for the

discovery of new pharmaceuticals and advanced materials.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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